Cas no 162270-12-4 (Benzaldehyde, 2-(methoxymethoxy)-5-(trifluoromethyl)-)

Benzaldehyde, 2-(methoxymethoxy)-5-(trifluoromethyl)- is a specialized aromatic aldehyde featuring a methoxymethoxy substituent at the 2-position and a trifluoromethyl group at the 5-position of the benzene ring. This compound is of interest in synthetic organic chemistry due to its electron-withdrawing trifluoromethyl group, which enhances reactivity in nucleophilic aromatic substitution and cross-coupling reactions. The methoxymethoxy moiety provides a protected hydroxyl functionality, offering versatility in further derivatization. Its unique structure makes it valuable as an intermediate in pharmaceuticals, agrochemicals, and advanced material synthesis. The trifluoromethyl group also contributes to improved metabolic stability and lipophilicity in bioactive molecules.

Benzaldehyde, 2-(methoxymethoxy)-5-(trifluoromethyl)- structure

162270-12-4 structure

Product Name:Benzaldehyde, 2-(methoxymethoxy)-5-(trifluoromethyl)-

CAS No:162270-12-4

MF:C₁₀H₉F₃O₃

MW:234.171873807907

CID:1343382

PubChem ID:23363113

Update Time:2025-06-09

Benzaldehyde, 2-(methoxymethoxy)-5-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

- Benzaldehyde, 2-(methoxymethoxy)-5-(trifluoromethyl)-
- CS-0196225
- SCHEMBL8936767
- E96267
- 162270-12-4
- 2-(methoxymethoxy)-5-(trifluoromethyl)benzaldehyde
- 2-methoxymethoxy-5-(trifluoromethyl)benzaldehyde
- MFCD32902776
- Inchi： 1S/C10H9F3O3/c1-15-6-16-9-3-2-8(10(11,12)13)4-7(9)5-14/h2-5H,6H2,1H3
- InChI Key： AXJVFLRTOQQXGV-UHFFFAOYSA-N
- SMILES： FC(C1C=CC(=C(C=O)C=1)OCOC)(F)F

Computed Properties

Exact Mass: 234.05037
Monoisotopic Mass: 234.05037863g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 230
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 35.5Å²

Experimental Properties

PSA: 35.53

Benzaldehyde, 2-(methoxymethoxy)-5-(trifluoromethyl)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Aaron	AR021PXP-500mg	2-(Methoxymethoxy)-5-(trifluoromethyl)benzaldehyde	162270-12-4	95%	500mg	$350.00	2025-02-17
Aaron	AR021PXP-1g	2-(Methoxymethoxy)-5-(trifluoromethyl)benzaldehyde	162270-12-4	95%	1g	$467.00	2025-02-17
abcr	AB606403-250mg	2-(Methoxymethoxy)-5-(trifluoromethyl)benzaldehyde; .	162270-12-4		250mg	€247.70	2025-04-20
abcr	AB606403-1g	2-(Methoxymethoxy)-5-(trifluoromethyl)benzaldehyde; .	162270-12-4		1g	€443.80	2025-04-20
abcr	AB606403-5g	2-(Methoxymethoxy)-5-(trifluoromethyl)benzaldehyde; .	162270-12-4		5g	€1449.10	2025-04-20